ACY-957

• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C24H23N5OS/c25-19-6-3-17(22-2-1-13-31-22)15-21(19)28-24(30)18-4-7-20-16(14-18)5-8-23(27-20)29-11-9-26-10-12-29/h1-8,13-15,26H,9-12,25H2,(H,28,30)
• InChIKey: VURDNNVAYZDGDK-UHFFFAOYSA-N

ACY-957: Selective HDAC1/2 Inhibitor

ACY-957 is an orally active, aminobenzamide-class small molecule inhibitor with high selectivity for histone deacetylase (HDAC) 1 and 2 [1]. The compound demonstrates IC50 values of 7 nM against HDAC1 and 18 nM against HDAC2, with substantially reduced potency against HDAC3 (IC50 = 1300 nM) and no detectable inhibition of class II and class IV HDAC isoforms (HDAC4/5/6/7/8/9) at concentrations up to 10 μM [1]. Structurally, ACY-957 comprises a benzamide scaffold that occupies the tubular HDAC active site pocket and coordinates the catalytic zinc ion, with an internal cavity-binding group that confers HDAC1/2 selectivity [2]. The compound is designated as CAS 1609389-52-7 with molecular formula C24H23N5OS and molecular weight of 429.54 .

HDAC1/2-selective chemical probe for epigenetic studies

Orally bioavailable tool for in vivo PD modulation

Supports fetal hemoglobin induction and AML model research

• [1] Shearstone JR, Golonzhka O, Chonkar A, Tamang D, van Duzer JH, Jones SS, et al. Chemical inhibition of histone deacetylases 1 and 2 induces fetal hemoglobin through activation of GATA2. PLoS ONE. 2016;11(4):e0153767. View Source
• [2] Shearstone JR, et al. Fig 1: ACY-957 is an HDAC1/2-selective inhibitor. PLoS ONE. 2016;11(4):e0153767.g001. View Source

Why ACY-957 Cannot Be Substituted

Generic HDAC inhibitor substitution introduces confounding off-target effects that can compromise experimental reproducibility and therapeutic index. Pan-HDAC inhibitors such as vorinostat (SAHA) or trichostatin A engage multiple isoforms across classes I, II, and IV, producing complex and sometimes contradictory biological outcomes [1]. In contrast, the selective HDAC1/2 inhibition profile of ACY-957 avoids engagement of HDAC3 (IC50 1300 nM versus 7 nM for HDAC1, representing a 186-fold selectivity window) and completely spares class II/IV isoforms [1]. This isoform specificity is functionally consequential: in the RhoI255d/+ autosomal dominant retinitis pigmentosa mouse model, high-dose ACY-957 (selective for nuclear HDAC1/2) induced both photoreceptor cell death and proliferation, whereas the predominantly HDAC6-targeting inhibitor MPT0G211 conferred protection [2]. Such opposing outcomes underscore that HDAC inhibitor selection cannot be based solely on pan-HDAC potency but must be guided by isoform selectivity relevant to the biological system under investigation [2].

Pan-HDAC substitution Co-inhibition of HDAC3/6 introduces pathway confounds that obscure HDAC1/2-specific readouts.

Analog PK divergence Oral PK profiles and accumulation risk may differ across aminobenzamide analogs, shifting PD window.

Binding kinetics On/off rate differences can alter target engagement duration, limiting direct interchangeability.

• [1] Shearstone JR, Golonzhka O, Chonkar A, Tamang D, van Duzer JH, Jones SS, et al. Chemical inhibition of histone deacetylases 1 and 2 induces fetal hemoglobin through activation of GATA2. PLoS ONE. 2016;11(4):e0153767. View Source
• [2] Yanik M, et al. Differential effects of HDAC inhibitors in the RhoI255d mouse model for autosomal dominant retinitis pigmentosa. Cell Death Discovery. 2026;12:57. View Source

ACY-957 Comparative Evidence

ACY-957 vs. ACY-1035 in AML Cell Lines

ACY-957 demonstrates pronounced isoform selectivity within the class I HDAC family, potently inhibiting HDAC1 and HDAC2 while largely sparing HDAC3 and all class II/IV isoforms [1]. This selectivity profile is defined by a 186-fold preference for HDAC1 (IC50 7 nM) over HDAC3 (IC50 1300 nM) and no detectable inhibition of HDAC4/5/6/7/8/9 at concentrations up to 10 μM [1]. By comparison, the widely used clinical pan-HDAC inhibitor vorinostat (SAHA) inhibits HDAC1, HDAC2, HDAC3, and HDAC6 with broadly similar nanomolar potency, lacking comparable intra-class discrimination [1].

AML Cell Viability

Head-to-head

Avg IC50 1.5 μM (ACY-957) vs 2.6 μM (ACY-1035)
1.73-fold lower IC50

Supports higher potency in AML cell models

ATP-based assay, 72h; confirm in primary blasts

Evidence Dimension	HDAC isoform inhibitory potency (IC50)
Target Compound Data	HDAC1 = 7 nM; HDAC2 = 18 nM; HDAC3 = 1300 nM; HDAC4/5/6/7/8/9 = no inhibition at 10 μM
Comparator Or Baseline	Vorinostat (SAHA): HDAC1/2/3/6 inhibition within similar nanomolar range; lacks intra-class discrimination
Quantified Difference	186-fold selectivity for HDAC1 over HDAC3; complete class II/IV sparing for ACY-957 versus broad isoform engagement for vorinostat
Conditions	In vitro biochemical HDAC activity assay; ACY-957 tested at concentrations up to 10 μM; assays performed in duplicate across independent experimental days (mean ± SD, n = 4)

Why This Matters

The selective HDAC1/2 profile enables researchers to dissect class I HDAC isoform-specific functions without confounding effects from HDAC3 or class II/IV engagement, which is critical for target validation studies and for minimizing off-target toxicities in translational models.

• [1] Shearstone JR, Golonzhka O, Chonkar A, Tamang D, van Duzer JH, Jones SS, et al. Chemical inhibition of histone deacetylases 1 and 2 induces fetal hemoglobin through activation of GATA2. PLoS ONE. 2016;11(4):e0153767. View Source

Selectivity for HDAC1/2 over HDAC3

In a direct head-to-head comparison across a panel of five AML cell lines, ACY-957 exhibited consistently greater anti-proliferative potency than the closely related HDAC1/2 inhibitor ACY-1035 [1]. The average IC50 for cell viability reduction across MV-4-11, Kasumi-1, HL-60, MOLM-13, and NB-4 cells was 1.5 μM for ACY-957 compared to 2.6 μM for ACY-1035, representing a 1.7-fold improvement in potency for ACY-957 [1].

Isozyme Selectivity

Context-dependent

HDAC1 IC50 7 nM, HDAC2 18 nM, HDAC3 1,300 nM
>150-fold HDAC1/HDAC3 selectivity

Enables HDAC1/2-specific pathway attribution

Biochemical assay; cellular selectivity may differ

Evidence Dimension	Cell viability reduction (average IC50 across 5 AML cell lines)
Target Compound Data	Average IC50 = 1.5 μM
Comparator Or Baseline	ACY-1035: average IC50 = 2.6 μM
Quantified Difference	1.7-fold lower average IC50 for ACY-957
Conditions	MV-4-11, Kasumi-1, HL-60, MOLM-13, and NB-4 AML cells treated for 72 hours; viability measured by response curves; mean ± SD, n ≥ 3 independent experiments

Why This Matters

This direct comparative dataset provides quantitative justification for selecting ACY-957 over its close structural analog ACY-1035 when maximal anti-leukemic potency in AML models is required, potentially enabling lower effective doses in preclinical efficacy studies.

• [1] Min C, Moore N, Shearstone JR, Quayle SN, Huang P, van Duzer JH, et al. Selective inhibitors of histone deacetylases 1 and 2 synergize with azacitidine in acute myeloid leukemia. PLoS ONE. 2017;12(1):e0169128. View Source

Non-Accumulating Oral PK in Primates

ACY-957 demonstrates favorable oral pharmacokinetic properties with consistent half-life values across two preclinical species, enabling once-daily dosing regimens suitable for chronic in vivo efficacy studies [1]. Following a single oral dose of 20 mg/kg in Sprague Dawley rats and 12.5 mg/kg in cynomolgus monkeys, the compound exhibited terminal half-life (T1/2) values of 11.8 hours and 10.9 hours, respectively, with plasma concentrations at 24 hours post-dose remaining at 1.6 μM in rats and 0.6 μM in monkeys, both exceeding the 1 μM threshold identified as necessary for sustained HDAC inhibition and globin induction [1].

Oral PK Non-Accumulation

Class-level

Cmin 2 μM at 24h; no accumulation upon repeated dosing

Supports sustained PK without dosing holidays

NHP model; verify in alternate species

Evidence Dimension	Oral pharmacokinetic parameters
Target Compound Data	Rat: T1/2 = 11.8 h, Cmax = 7.8 μM, Tmax = 5.3 h, 24 h plasma = 1.6 μM (20 mg/kg). Monkey: T1/2 = 10.9 h, Cmax = 2.4 μM, Tmax = 4.0 h, 24 h plasma = 0.6 μM (12.5 mg/kg)
Comparator Or Baseline	In-class comparator: Other aminobenzamide HDAC1/2 inhibitors typically exhibit variable half-life values (ranging from <2 h to >8 h depending on structural modifications); the 10+ hour half-life of ACY-957 positions it among longer-acting oral HDAC1/2 inhibitors
Quantified Difference	24-hour plasma concentration of 1.6 μM (rat) exceeds the 1 μM threshold required for target engagement and HbE/HbG induction
Conditions	Non-fasted Sprague Dawley rats (20 mg/kg oral gavage) and cynomolgus monkeys (12.5 mg/kg oral dose); pharmacokinetic analysis conducted following single oral dose

Why This Matters

The extended half-life and sustained plasma exposure of ACY-957 enable once-daily oral dosing in chronic in vivo models, reducing animal handling frequency and experimental variability while ensuring continuous target engagement throughout the dosing interval—a critical practical consideration for long-term preclinical efficacy and toxicology studies.

• [1] Shearstone JR, Chonkar A, Bhol K, Jones SS, Jarpe M. The histone deacetylase 1 and 2 (HDAC1/2) inhibitor ACY-957 increases epsilon (HbE) and gamma (HbG) globin mRNA in the peripheral blood of non-anemic rats and monkeys. Blood. 2015;126(23):3378. View Source

HbF Upregulation in Primary Patient Cells

ACY-957 treatment of primary human erythroid progenitors induces a dose- and time-dependent increase in γ-globin mRNA (HBG) and fetal hemoglobin (HbF) protein, with the effect mediated through transcriptional activation of GATA2 [1]. Microarray analysis of ACY-957-treated primary erythroid progenitors revealed a greater than 3-fold induction of GATA2 expression, and lentiviral overexpression of GATA2 was sufficient to increase HBG and reduce adult β-globin mRNA (HBB) [1]. Critically, lentiviral shRNA-mediated knockdown of GATA2 attenuated HBG induction by ACY-957, confirming the functional requirement of GATA2 for the compound's HbF-inducing activity [1].

HbF Induction in SCD Cells

Reported

1 μM ACY-957 induces γ-globin mRNA in SCD PBMCs

Supports disease-relevant target engagement in primary cells

Ex vivo; confirm in lineage-specific progenitors

Evidence Dimension	Mechanism of HbF induction
Target Compound Data	GATA2 mRNA induction >3-fold; HBG mRNA and HbF protein increased in dose- and time-dependent manner
Comparator Or Baseline	Genetic knockdown of HDAC1 or HDAC2 individually; both knockdown approaches were previously shown to induce HbF
Quantified Difference	GATA2 overexpression increased HBG and reduced HBB; GATA2 knockdown attenuated ACY-957-mediated HBG induction
Conditions	Primary human erythroid progenitors derived from healthy donors and sickle cell patients; cells treated with ACY-957 in expansion culture followed by differentiation media

Why This Matters

The defined GATA2-mediated mechanism provides a rational biomarker for target engagement and a molecular framework for interpreting ACY-957 activity in HbF induction studies, distinguishing it from HDAC inhibitors that lack this specific transcriptional pathway documentation.

• [1] Shearstone JR, Golonzhka O, Chonkar A, Tamang D, van Duzer JH, Jones SS, et al. Chemical inhibition of histone deacetylases 1 and 2 induces fetal hemoglobin through activation of GATA2. PLoS ONE. 2016;11(4):e0153767. View Source

Synergy with Azacitidine in AML Models

Extended dosing studies in non-human primates demonstrate that the pharmacodynamic response to ACY-957 can be maintained with intermittent dosing schedules that reduce overall drug exposure while preserving target engagement [1]. In cynomolgus monkeys dosed orally at 75 mg/kg once daily for five days per week over three weeks, the '3 on 4 off' dosing schedule (three consecutive days of treatment followed by four days without drug) yielded a PD response equivalent to the continuous '5 on 2 off' schedule and superior to the alternating '1 on 1 off' schedule, as measured by histone H3 lysine 56 acetylation (H3K56ac) in nucleated peripheral blood cells [1]. Notably, plasma levels of ACY-957 reached approximately 2 μM at 24 hours post-dose across all groups, and the compound did not accumulate with extended dosing, a characteristic consistent with the slow off-rate of aminobenzamide HDAC inhibitors [1].

Azacitidine Synergy in AML

Class-level

Combination prolonged survival vs azacitidine alone (P<0.0001) in MOLM-13 xenograft

Supports combination epigenetic strategy investigation

Xenograft model; P-value based, confirm survival duration

Evidence Dimension	Pharmacodynamic response (H3K56 acetylation) under alternative dosing schedules
Target Compound Data	3 on 4 off schedule: PD response equivalent to 5 on 2 off; 24 h post-dose plasma concentration ~2 μM; no compound accumulation
Comparator Or Baseline	Alternative schedules: 5 on 2 off (continuous weekly dosing) and 1 on 1 off (alternating daily dosing)
Quantified Difference	3 on 4 off schedule produced PD response equivalent to 5 on 2 off and superior to 1 on 1 off, while reducing total drug exposure by approximately 43% relative to 5 on 2 off over a 7-day period
Conditions	Male cynomolgus monkeys (~3.5 kg, ~3.5 years of age); oral dosing of 75 mg/kg QD; 3-week treatment period with 10-day washout; H3K56ac measured as PD marker in nucleated peripheral blood cells

Why This Matters

This evidence supports flexible experimental design in chronic in vivo studies by demonstrating that daily continuous exposure is not required to maintain target engagement, potentially reducing compound consumption, animal stress, and observed hematological toxicity while preserving pharmacodynamic efficacy.

• [1] Chonkar A, Jarpe MB, Bhol KC, Jones SS, Shearstone JR. The histone deacetylase 1 and 2 (HDAC1/2) inhibitor ACY-957: impact of dosing schedule on pharmacokinetics (PK), pharmacodynamics (PD), hematopoietic toxicity, and gamma globin (HBG, γ) expression in monkey. Blood. 2016;128(22):323. View Source

ACY-957 Procurement Scenarios

HbF Induction in Hemoglobinopathies

Researchers requiring pharmacological dissection of class I HDAC isoform-specific functions can employ ACY-957 as a selective HDAC1/2 inhibitor that largely spares HDAC3 (186-fold selectivity) and shows no detectable inhibition of class II/IV HDAC isoforms at concentrations up to 10 μM [1]. This selectivity profile is particularly valuable in systems where genetic knockdown of HDAC1 or HDAC2 has established a phenotype but isoform-specific pharmacology is needed to confirm druggability or to distinguish HDAC1/2-dependent effects from those mediated by HDAC3 or other class I/II HDACs [1]. The compound's well-characterized transcriptional effects, including the defined GATA2-mediated pathway for HbF induction, provide a molecular framework for interpreting pharmacological outcomes [1].

Epigenetic Synergy in AML and MDS

For investigators evaluating pharmacological HbF reactivation strategies, ACY-957 provides a chemically defined HDAC1/2-selective tool compound with established efficacy in primary human erythroid progenitors from both healthy donors and sickle cell patients [1]. The compound induces dose- and time-dependent increases in γ-globin mRNA (HBG) and HbF protein, with the mechanism mapped to GATA2 transcriptional activation (greater than 3-fold induction) [1]. In non-human primates, ACY-957 treatment over three weeks produces greater than 50-fold increases in HBG mRNA and protein [2]. The favorable oral pharmacokinetics—including ~11-hour half-life in both rat and monkey and sustained 24-hour plasma levels exceeding the 1 μM target engagement threshold—enable once-daily oral dosing in chronic efficacy models [3].

GATA2 in Hematopoietic Transcription

In AML research programs, ACY-957 offers a differentiated HDAC1/2 inhibitor with demonstrated superior anti-proliferative potency relative to the structural analog ACY-1035 (average IC50 1.5 μM versus 2.6 μM across five AML cell lines) [1]. The compound inhibits proliferation of primary AML patient blasts ex vivo with a mean IC50 of 1.1 μM and suppresses colony growth of primary AML samples with a mean IC50 of 2.6 μM [1]. ACY-957 also increases CD11b surface expression and induces apoptosis in AML cell lines in a dose-dependent manner, and published evidence supports its synergistic activity when combined with azacitidine, making it a suitable tool for exploring HDAC1/2 inhibition as a component of epigenetic combination regimens [1].

In Vivo PD Studies in Primates

Investigators studying the toxicological contributions of individual HDAC isoforms can utilize ACY-957 as a reference compound for nuclear HDAC1/2-selective inhibition. In the RhoI255d/+ autosomal dominant retinitis pigmentosa mouse model, high-dose ACY-957 induced both photoreceptor cell death and proliferation, whereas the predominantly HDAC6-targeting inhibitor MPT0G211 conferred protection, and the class III HDAC inhibitor nicotinamide (NAM) caused selective rod cell death without affecting cones [1]. These isoform-specific toxicological outcomes highlight the utility of ACY-957 for benchmarking HDAC1/2-dependent toxicity phenotypes and for validating that observed safety signals in broader HDAC inhibitor programs originate specifically from HDAC1/2 engagement rather than from off-target isoform activity [1].

Application

Selection Property

Validation Focus

HbF reactivation studies in hemoglobinopathies

HDAC1/2 selectivity over HDAC3

GATA2 activation and HBG expression endpoints in primary erythroid cells

Epigenetic combination studies in AML/MDS models

Validated synergy with DNA methyltransferase inhibitors

Survival endpoints and HDAC-mediated toxicity review in xenograft models

GATA2 transcriptional regulation in hematopoietic progenitors

Rapid HDAC1/2 inhibition and H3K9 acetylation

GATA2 expression and progenitor differentiation assays

In vivo PK/PD studies in non-human primates

Oral bioavailability with non-accumulating PK profile

Acetylated H3K56 PD assay and plasma drug concentration correlation

• [1] Shearstone JR, Golonzhka O, Chonkar A, Tamang D, van Duzer JH, Jones SS, et al. Chemical inhibition of histone deacetylases 1 and 2 induces fetal hemoglobin through activation of GATA2. PLoS ONE. 2016;11(4):e0153767. View Source
• [2] Shearstone JR, et al. Acetylon presents preclinical data demonstrating the utility of selective HDAC1,2 inhibition by ACY-957 to induce gamma globin (HBG) protein expression. American Society of Hematology Annual Meeting. 2017. View Source
• [3] Shearstone JR, Chonkar A, Bhol K, Jones SS, Jarpe M. The histone deacetylase 1 and 2 (HDAC1/2) inhibitor ACY-957 increases epsilon (HbE) and gamma (HbG) globin mRNA in the peripheral blood of non-anemic rats and monkeys. Blood. 2015;126(23):3378. View Source
• [4] Min C, Moore N, Shearstone JR, Quayle SN, Huang P, van Duzer JH, et al. Selective inhibitors of histone deacetylases 1 and 2 synergize with azacitidine in acute myeloid leukemia. PLoS ONE. 2017;12(1):e0169128. View Source
• [5] Yanik M, et al. Differential effects of HDAC inhibitors in the RhoI255d mouse model for autosomal dominant retinitis pigmentosa. Cell Death Discovery. 2026;12:57. View Source